(Z)-N-(2,3-diphenyl-1,2,4-thiadiazol-5(2H)-ylidene)-P,P-dimorpholinophosphinic amide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-(2,3-diphenyl-1,2,4-thiadiazol-5(2H)-ylidene)-P,P-dimorpholinophosphinic amide is a useful research compound. Its molecular formula is C22H26N5O3PS and its molecular weight is 471.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalysis
- Ytterbium complexes, featuring 1,3,4-thiadiazole amides, are effective in catalyzing styrene hydrophosphination and hydroamination, yielding anti-Markovnikov monoaddition products (Basalov et al., 2014).
Antioxidant Activity
- Novel 1,3,4-thiadiazole amide derivatives containing protocatechuic acid moiety exhibit significant antioxidant potential, as assessed by DPPH and ABTS assays (Jakovljević et al., 2019).
Synthesis and Structural Analysis
- A study described the synthesis of N4-(5-aryl-1,3-oxathiol-2-yliden)-2-phenylquinazolin-4-amines and 4-[4-aryl-5-(2-phenylquinazolin-4-yl)-1,3-thiazol-2-yl]morpholine, demonstrating the versatility of 1,3,4-thiadiazole derivatives in chemical synthesis (Fathalla et al., 2002).
Anticancer and Antimicrobial Properties
- Schiff bases derived from 1,3,4-thiadiazole compounds show promising DNA protective abilities and antimicrobial activity against specific strains, along with cytotoxicity against cancer cell lines (Gür et al., 2020).
Pharmaceutical Applications
- Various studies focus on the synthesis of 1,3,4-thiadiazole derivatives for potential use as antitubercular, antiviral, and anticancer agents, highlighting the pharmaceutical significance of this class of compounds. Examples include the work on antitubercular activity by Taj et al. (2014) and the study on HDAC inhibitors as anticancer agents by Nam et al. (2014).
Chemical Reactivity and Mechanistic Studies
- Research into the reactivity of thiadiazole amides and related compounds provides insights into their potential applications in organic synthesis and drug design. For instance, the work on Lewis base/Brønsted acid cocatalysis for thiocyanation by Qumruddeen et al. (2020) demonstrates their versatility in chemical reactions.
Corrosion Inhibition
- The study of thiazole and thiadiazole derivatives, including their potential as corrosion inhibitors of iron, highlights their industrial application. Kaya et al. (2016) provided insights into this application through quantum chemical and molecular dynamics simulation studies.
Insecticidal Activity
- The synthesis and biological evaluation of N-(5-aryl-1,3,4-thiadiazol-2-yl)amides revealed a new class of insecticidal molecules, demonstrating the potential use of thiadiazole derivatives in pest management (Eckelbarger et al., 2017).
Properties
IUPAC Name |
(Z)-N-dimorpholin-4-ylphosphoryl-2,3-diphenyl-1,2,4-thiadiazol-5-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N5O3PS/c28-31(25-11-15-29-16-12-25,26-13-17-30-18-14-26)24-22-23-21(19-7-3-1-4-8-19)27(32-22)20-9-5-2-6-10-20/h1-10H,11-18H2/b24-22- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBMHEKUGMXQFQZ-GYHWCHFESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1P(=O)(N=C2N=C(N(S2)C3=CC=CC=C3)C4=CC=CC=C4)N5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1P(=O)(/N=C\2/N=C(N(S2)C3=CC=CC=C3)C4=CC=CC=C4)N5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N5O3PS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.